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Compound of Interest

Compound Name: Agrocybin

Cat. No.: B1578648 Get Quote

An In-depth Analysis for Researchers and Drug
Development Professionals
Agrocybin, a potent antifungal peptide, has been isolated from the edible mushroom Agrocybe

cylindracea.[1][2] This technical guide provides a comprehensive review of the existing

research on Agrocybin, consolidating key findings, experimental methodologies, and potential

therapeutic applications to inform and guide future research and development efforts.

Physicochemical Properties of Agrocybin
Agrocybin is a 9 kDa peptide with a known N-terminal amino acid sequence of

ANDPQCLYGNVAAKF.[1] Further characterization has identified its molecular formula as

C8H5NO2 and a molecular weight of 147.13 g/mol .[3]
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Property Value Source

Molecular Mass 9 kDa [1][2]

Molecular Formula C8H5NO2 [3]

Molecular Weight 147.13 g/mol [3]

N-terminal Sequence ANDPQCLYGNVAAKF [1]

Melting Point 130 - 140 °C [3]

Physical Description Solid [3]

Biological Activities of Agrocybin
Research has demonstrated that Agrocybin exhibits a range of biological activities,

highlighting its potential as a therapeutic agent.

Agrocybin has demonstrated notable antifungal properties against several fungal species.[1]

[2] It is particularly effective against the plant pathogen Mycosphaerella arachidis, with an IC50

value of 125 µM.[1] Importantly, Agrocybin's antimicrobial activity appears to be specific to

fungi, as it has shown no inhibitory effects on bacteria up to a concentration of 300 µM.[1][2]

Target Organism Activity Concentration/IC50 Source

Various fungal species Antifungal Not specified [1][2]

Mycosphaerella

arachidis
Antifungal 125 µM [1]

Fusarium oxysporum Antifungal Not specified [1]

Bacteria No inhibitory activity Up to 300 µM [1][2]

Beyond its antifungal effects, Agrocybin has been shown to attenuate the activity of HIV-1

reverse transcriptase, suggesting potential as an anti-HIV agent.[1][2][4]

Agrocybin has exhibited weak mitogenic activity on murine splenocytes.[1][2] However, it did

not show any antiproliferative activity against Hep G2 (hepatoma) cells at concentrations up to
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110 µM.[1][2]

Experimental Protocols
The established protocol for isolating Agrocybin from the fresh fruiting bodies of Agrocybe

cylindracea involves a multi-step chromatographic process.[1][2]

Step 1: Initial Extraction

Step 2: Ion Exchange Chromatography

Step 3: Affinity Chromatography

Step 4: FPLC - Ion Exchange

Step 5: FPLC - Gel Filtration

Final Product

Fresh Fruiting Bodies of Agrocybe cylindracea

DEAE-Cellulose Chromatography
(Agrocybin is unadsorbed)

Affi-gel blue gel Chromatography
(Agrocybin is adsorbed)

FPLC on Mono S
(Agrocybin is adsorbed)

FPLC-gel filtration on Superdex 75

Isolated Agrocybin
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Isolation and Purification Workflow for Agrocybin.

The antifungal activity of Agrocybin is typically assessed by monitoring the inhibition of

mycelial growth of target fungi in vitro. The IC50 value is determined as the concentration of

Agrocybin that inhibits 50% of fungal growth.

The inhibitory effect of Agrocybin on HIV-1 reverse transcriptase is measured using

commercially available assay kits. The assay quantifies the amount of DNA synthesized by the

enzyme in the presence and absence of the peptide.

The mitogenic activity is evaluated by measuring the proliferation of murine splenocytes in the

presence of Agrocybin. This is often done using a colorimetric assay, such as the MTT assay,

which measures cell viability.

The antiproliferative effects of Agrocybin on cancer cell lines, such as Hep G2, are also

determined using cell viability assays like the MTT assay.

Signaling Pathways
While the precise signaling pathways modulated by Agrocybin have not been fully elucidated,

mushroom bioactive peptides (MBPs) in general are known to influence key cellular signaling

cascades. It is hypothesized that MBPs may exert their effects through the regulation of the

NF-κB and MAPK pathways.[1]

Mushroom Bioactive Peptides
(e.g., Agrocybin)

NF-κB Pathway

Modulates

MAPK Pathway

Modulates

Cellular Responses
(e.g., Inflammation, Proliferation)
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Proposed Signaling Pathways for Mushroom Bioactive Peptides.

Summary of Agrocybin's Biological Activities
The diverse biological activities of Agrocybin position it as a promising candidate for further

investigation in drug development.

Biological Activities

Agrocybin

Antifungal

Antiviral
(Anti-HIV-1 RT)

Immunomodulatory
(Weak Mitogenic)

Antiproliferative
(Inactive on Hep G2)

Click to download full resolution via product page

Logical Relationship of Agrocybin's Biological Activities.

Conclusion and Future Directions
Agrocybin, a peptide derived from the edible mushroom Agrocybe cylindracea, demonstrates

significant antifungal and anti-HIV-1 reverse transcriptase activities. While its

immunomodulatory effects are modest and it shows no antiproliferative action on hepatoma

cells, its potent antimicrobial properties warrant further exploration. Future research should

focus on elucidating the precise mechanisms of action, including the identification of its

molecular targets and the signaling pathways it modulates. Structure-activity relationship

studies could lead to the design of more potent and specific analogs. Furthermore, in vivo
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studies are necessary to evaluate the therapeutic efficacy and safety of Agrocybin for potential

clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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